Cas no 1807185-51-8 (Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate)

Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate is a versatile intermediate in organic synthesis, particularly valued for its multifunctional structure. The presence of reactive groups—chloromethyl, cyano, and difluoromethyl—enables diverse transformations, making it useful in pharmaceutical and agrochemical applications. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its difluoromethyl group can impart metabolic stability and bioavailability to target molecules, while the chloromethyl and cyano groups serve as handles for nucleophilic substitution or cyclization reactions. This compound is particularly advantageous in the development of fluorinated bioactive compounds, where selective fluorination is critical for optimizing physicochemical properties. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.

Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate structure

1807185-51-8 structure

Product Name:Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate

CAS No:1807185-51-8

MF:C₁₂H₁₀ClF₂NO₂

MW:273.663109302521

CID:4980421

Update Time:2025-06-29

Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate
- Inchi： 1S/C12H10ClF2NO2/c1-18-11(17)4-9-8(12(14)15)3-2-7(6-16)10(9)5-13/h2-3,12H,4-5H2,1H3
- InChI Key： OFYMICJCKMAVSU-UHFFFAOYSA-N
- SMILES： ClCC1C(C#N)=CC=C(C(F)F)C=1CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 342
XLogP3: 2.4
Topological Polar Surface Area: 50.1

Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013012319-1g	Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate	1807185-51-8	97%	1g	1,519.80 USD	2021-06-25

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Additional information on Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate

Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate (CAS No: 1807185-51-8)

The compound Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate, identified by the CAS number 1807185-51-8, is a complex organic molecule with a diverse range of applications in the field of organic chemistry and related disciplines. This compound is characterized by its unique structure, which includes a phenyl ring substituted with various functional groups, making it a valuable substrate for further chemical transformations and research.

The molecular structure of Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate comprises a phenyl group with three substituents: a chloromethyl group at the 2-position, a cyano group at the 3-position, and a difluoromethyl group at the 6-position. Additionally, the molecule features an acetate ester group attached to the phenyl ring via an acetyl linkage. This combination of functional groups imparts unique chemical properties to the compound, including reactivity towards nucleophilic substitution, elimination, and other organic reactions.

Recent studies have highlighted the potential of Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate in various synthetic pathways, particularly in the construction of bioactive molecules and advanced materials. For instance, researchers have explored its utility as an intermediate in the synthesis of heterocyclic compounds, which are of significant interest in drug discovery and materials science.

The presence of multiple electronegative substituents on the phenyl ring confers electronic diversity to the molecule, enabling it to participate in a wide array of chemical reactions. The chloromethyl group, for example, can undergo nucleophilic substitution reactions under appropriate conditions, while the cyano group can serve as a directing group in aromatic substitution reactions. Furthermore, the difluoromethyl group introduces additional fluorine atoms into the molecule, which can enhance its stability and bioavailability in certain contexts.

In terms of physical properties, Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate exhibits a melting point of approximately [insert melting point]°C and a boiling point of [insert boiling point]°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various laboratory techniques, including chromatography and spectroscopy.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate with unprecedented accuracy. These studies have provided insights into its potential as a building block for more complex molecules, particularly in the context of medicinal chemistry.

In conclusion, Methyl 2-chloromethyl-3-cyano-6-(difluoromethyl)phenylacetate (CAS No: 1807185-51-8) is a versatile organic compound with significant potential in synthetic chemistry and related fields. Its unique structure and reactivity make it an invaluable tool for researchers seeking to explore novel chemical transformations and develop innovative materials.